Cas no 2648955-97-7 (6-(2,5-Dioxopyrrolidin-1-yl)pyridine-3-sulfonyl fluoride)

• Product Name: 6-(2,5-Dioxopyrrolidin-1-yl)pyridine-3-sulfonyl fluoride
• CAS No: 2648955-97-7
• MF: C₉H₇FN₂O₄S
• MW: 258.226284265518
• CID: 6285160
• PubChem ID: 165904339
• Update Time: 2025-05-20

6-(2,5-Dioxopyrrolidin-1-yl)pyridine-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 6-(2,5-dioxopyrrolidin-1-yl)pyridine-3-sulfonyl fluoride
• EN300-6486004
• 2648955-97-7
• 6-(2,5-Dioxopyrrolidin-1-yl)pyridine-3-sulfonyl fluoride

• Inchi： 1S/C9H7FN2O4S/c10-17(15,16)6-1-2-7(11-5-6)12-8(13)3-4-9(12)14/h1-2,5H,3-4H2
• InChI Key： MCFHJOMNJOMYIL-UHFFFAOYSA-N
• SMILES： S(C1=CN=C(C=C1)N1C(CCC1=O)=O)(=O)(=O)F

Computed Properties

• Exact Mass: 258.01105604g/mol
• Monoisotopic Mass: 258.01105604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 92.8Ų

Additional information on 6-(2,5-Dioxopyrrolidin-1-yl)pyridine-3-sulfonyl fluoride

6-(2,5-Dioxopyrrolidin-1-yl)pyridine-3-sulfonyl Fluoride: A Comprehensive Overview

6-(2,5-Dioxopyrrolidin-1-yl)pyridine-3-sulfonyl fluoride is a highly specialized chemical compound with the CAS number 2648955-97-7. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural features and potential applications in drug discovery and development. The molecule is characterized by a pyridine ring substituted with a sulfonyl fluoride group at the 3-position and a 2,5-dioxopyrrolidine moiety at the 6-position, which contributes to its distinctive reactivity and biological properties.

The sulfonyl fluoride functional group is known for its reactivity, making it a valuable component in the synthesis of bioactive molecules. Recent studies have highlighted the importance of sulfonyl fluorides in medicinal chemistry, particularly in the development of inhibitors for various enzyme targets. The pyridine ring serves as a versatile scaffold, providing stability and enabling further functionalization to enhance bioavailability and target specificity.

The 2,5-dioxopyrrolidine group attached to the pyridine ring introduces additional complexity to the molecule. This group is often associated with improved pharmacokinetic properties, such as enhanced solubility and reduced toxicity, which are critical factors in drug design. Recent research has demonstrated that compounds bearing this group can exhibit potent inhibitory activity against key enzymes involved in diseases such as cancer and neurodegenerative disorders.

From a synthetic perspective, the construction of 6-(2,5-dioxopyrrolidin-1-yl)pyridine-3-sulfonyl fluoride involves a series of carefully designed reactions that highlight the principles of modern organic synthesis. The synthesis typically begins with the preparation of the pyridine sulfonyl fluoride derivative, followed by the introduction of the 2,5-dioxopyrrolidine moiety through nucleophilic substitution or coupling reactions. These steps require precise control over reaction conditions to ensure high yields and product purity.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of 6-(2,5-dioxopyrrolidin-1-yl)pyridine-3-sulfonyl fluoride with biological targets. Molecular docking studies have revealed that the compound can form favorable interactions with key residues in enzyme active sites, suggesting its potential as a lead compound for drug development. Furthermore, experimental studies have confirmed that this compound exhibits selective inhibition against certain kinases, making it a promising candidate for further preclinical evaluation.

In terms of applications, 6-(2,5-dioxopyrrolidin-1-yl)pyridine-3-sulfonyl fluoride has shown potential in various therapeutic areas. For instance, its ability to inhibit specific protein kinases makes it a valuable tool in anticancer research. Additionally, its unique chemical properties make it an attractive building block for constructing more complex molecular architectures with enhanced biological activity.

Looking ahead, ongoing research is focused on optimizing the synthesis of 6-(2,5-dioxopyrrolidin-1-yl)pyridine-3-sulfonyl fluoride to improve scalability and reduce costs. Researchers are also exploring novel ways to modify the molecule's structure to enhance its pharmacokinetic profile and target selectivity. These efforts are expected to pave the way for new therapeutic interventions based on this intriguing compound.

In conclusion, 6-(2,5-dioxopyrrolidin-1-yl)pyridine-3-sulfonyl fluoride (CAS No. 2648955-97) represents a significant advancement in modern organic chemistry and pharmacology. Its unique structure, coupled with promising biological activity and versatile synthetic routes, positions it as a key player in future drug discovery efforts.